4-(3-bromo-4-sec-butoxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one

• Molecular Formula: C21H21BrN2O2
• Molecular Weight: 413.3 g/mol
• IUPAC Name: (4Z)-4-[(3-bromo-4-butan-2-yloxyphenyl)methylidene]-5-methyl-2-phenylpyrazol-3-one
• InChI: InChI=1S/C21H21BrN2O2/c1-4-14(2)26-20-11-10-16(13-19(20)22)12-18-15(3)23-24(21(18)25)17-8-6-5-7-9-17/h5-14H,4H2,1-3H3/b18-12-
• InChI Key: LKUMCYYTYFPFIC-PDGQHHTCSA-N
• Isomeric SMILES: CCC(C)OC1=C(C=C(C=C1)/C=C\2/C(=NN(C2=O)C3=CC=CC=C3)C)Br
• SMILES: CCC(C)OC1=C(C=C(C=C1)C=C2C(=NN(C2=O)C3=CC=CC=C3)C)Br

Description

4-(3-bromo-4-sec-butoxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one, also known as BRB, is a chemical compound that has been widely studied for its potential applications in scientific research. BRB is a pyrazolone derivative that has been shown to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and antitumor effects. In

Mechanism of Action

The mechanism of action of 4-(3-bromo-4-sec-butoxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cell proliferation, inflammation, and oxidative stress. This compound has been shown to inhibit the activation of NF-κB, a transcription factor involved in the regulation of inflammation and cell survival. This compound has also been shown to inhibit the PI3K/Akt signaling pathway, which is involved in cell proliferation and survival. Additionally, this compound has been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase, which protect against oxidative stress.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and antitumor effects. In animal studies, this compound has been shown to reduce the expression of pro-inflammatory cytokines, such as TNF-α and IL-6, and increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase. This compound has also been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer.

Advantages and Limitations for Lab Experiments

4-(3-bromo-4-sec-butoxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has several advantages for lab experiments, including its low toxicity and high solubility in water and organic solvents. However, one limitation of this compound is its relatively low stability, which can lead to degradation over time. Additionally, the synthesis method of this compound can be complex and time-consuming, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for research on 4-(3-bromo-4-sec-butoxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one, including its potential applications in drug development and disease treatment. This compound has been shown to exhibit promising antitumor effects, and further research is needed to explore its potential as a cancer treatment. Additionally, this compound has been shown to exhibit neuroprotective effects, and further research is needed to explore its potential in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Finally, further research is needed to optimize the synthesis method of this compound and improve its stability, which could increase its potential applications in scientific research.

Synthesis Methods

The synthesis of 4-(3-bromo-4-sec-butoxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one involves the reaction of 3-bromo-4-sec-butoxybenzaldehyde and 5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one in the presence of a base catalyst. The reaction proceeds through a condensation reaction, resulting in the formation of this compound as a yellow solid. The synthesis method of this compound has been extensively studied and optimized to improve the yield and purity of the compound.

Scientific Research Applications

4-(3-bromo-4-sec-butoxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has been studied for its potential applications in a range of scientific research areas, including cancer research, neuroprotection, and inflammation. In cancer research, this compound has been shown to exhibit antitumor effects by inducing apoptosis and inhibiting cell proliferation. In neuroprotection, this compound has been shown to protect against oxidative stress and improve cognitive function. Inflammation is a common underlying factor in many diseases, and this compound has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.